10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 10-amino-1,3,4,10b-tetrahydropyrido[1,2-b]isoindole-2,6-dione
• InChI: InChI=1S/C12H12N2O2/c13-9-3-1-2-8-11(9)10-6-7(15)4-5-14(10)12(8)16/h1-3,10H,4-6,13H2
• InChI Key: ZEEJEVHMEXBFRP-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(CC1=O)C3=C(C2=O)C=CC=C3N

Description

10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione is a complex organic compound with a unique structure that includes a pyridoisoindole core

Preparation Methods

The synthesis of 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione typically involves multi-step organic reactions. The synthetic routes often start with the formation of the pyridoisoindole core, followed by the introduction of the amino group at the 10th position. Reaction conditions may include the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to produce the compound efficiently .

Chemical Reactions Analysis

10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group at the 10th position can participate in substitution reactions, where it can be replaced by other functional groups using appropriate reagents and conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindole-2,6-dione can be compared with other similar compounds, such as:

• 10-Amino-1,2,3,4-tetrahydropyrido[2,1-a]isoindole-6(10bH)-one
• 10-Amino-1,3,4,10b-tetrahydropyrido[2,1-a]isoindol-6(2H)-one These compounds share a similar core structure but differ in the functional groups attached, which can lead to variations in their chemical and biological properties .